Cas no 88300-13-4 (1,2,4-Triazin-3(2H)-one, 5,6-bis(4-methylphenyl)-)

• Product Name: 1,2,4-Triazin-3(2H)-one, 5,6-bis(4-methylphenyl)-
• CAS No: 88300-13-4
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• CID: 638366
• PubChem ID: 13472144
• Update Time: 2025-04-19

1,2,4-Triazin-3(2H)-one, 5,6-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one, 5,6-bis(4-methylphenyl)-
• 5,6-bis(4-methylphenyl)-2H-1,2,4-triazin-3-one
• 88300-13-4
• SCHEMBL10817240
• DTXSID60541681
• SCHEMBL2513299
• 5,6-Bis(4-methylphenyl)-1,2,4-triazin-3(2H)-one

• Inchi： 1S/C17H15N3O/c1-11-3-7-13(8-4-11)15-16(19-20-17(21)18-15)14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： IWQKHUCJZUTRRT-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2C=CC(C)=CC=2)C(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 277.121512110g/mol
• Monoisotopic Mass: 277.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.8Ų